Cas no 1008593-07-4 ((2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate)

(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate structure

1008593-07-4 structure

Product Name:(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate

CAS No:1008593-07-4

MF:C₁₆H₂₂N₂O₆

MW:338.355684757233

CID:4559015

Update Time:2023-04-06

(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate
- 2-Oxabicyclo[2.2.1]heptane-1-carboxylic acid, 4,7,7-trimethyl-3-oxo-, 2-(nitromethylene)-3-piperidinyl ester
- Inchi： 1S/C16H22N2O6/c1-14(2)15(3)6-7-16(14,24-12(15)19)13(20)23-11-5-4-8-17-10(11)9-18(21)22/h9,11,17H,4-8H2,1-3H3
- InChI Key： UUETUZDEZSKSSA-UHFFFAOYSA-N
- SMILES： C12(C(OC3CCCNC3=C[N+]([O-])=O)=O)C(C)(C)C(C)(CC1)C(=O)O2

Computed Properties

Exact Mass: 338.147786g/mol
Monoisotopic Mass: 338.147786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 637
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Molecular Weight: 338.36g/mol
XLogP3: 2.1
Topological Polar Surface Area: 110Å²

(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00898978-1g	(2E)-2-(Nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	90%	1g	￥4193.0	2023-04-06
Key Organics Ltd	MS-2088-1MG	2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	1mg	￡37.00	2023-04-17
Key Organics Ltd	MS-2088-5MG	2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	5mg	￡46.00	2023-04-17
Key Organics Ltd	MS-2088-10MG	2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	10mg	￡63.00	2023-04-17
Key Organics Ltd	MS-2088-20MG	2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	20mg	￡76.00	2023-04-17
Key Organics Ltd	MS-2088-0.5G	2-[(E)-nitromethylidene]-3-piperidinyl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	0.5 g	￡385.00	2023-04-17
A2B Chem LLC	AI79872-1mg	(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI79872-5mg	(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI79872-10mg	(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI79872-500mg	(2E)-2-(nitromethylidene)piperidin-3-yl 4,7,7-trimethyl-3-oxo-2-oxabicyclo[2.2.1]heptane-1-carboxylate	1008593-07-4	>90%	500mg	$720.00	2024-04-20